Research Area
  • Hyperforin dicyclohexylammonium salt
    Hyperforin dicyclohexylammonium salt
    • Cat. No.:
    • B608025
    • CAS No.:
    • 238074-03-8
    • Molecular Formula:
    • C47H75NO4
    • Molecular Weight:
    • 718.1 g/mol
    Description
    Hyperforin is a natural activator of the steroid X receptor (active at 0.1 to 0.5 µg/ml) and inhibitor of several cytochrome P450 (CYP) isoforms (IC50 = 10 µg/ml for CYP2D6). It can also inhibit microsomal prost...
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  • IACS-010759
    IACS-010759
    • Cat. No.:
    • B608030
    • CAS No.:
    • 1570496-34-2
    • Molecular Formula:
    • C25H25F3N6O4S
    • Molecular Weight:
    • 562.6 g/mol
    Description
    Oxidative Phosphorylation Inhibitor IACS-010759 is an orally bioavailable oxidative phosphorylation (OxPhos) inhibitor, with potential antineoplastic activity. Upon administration of the OxPhos inhibitor IACS-01...
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  • IACS-010759 hydrochloride
    IACS-010759 hydrochloride
    • Cat. No.:
    • B608031
    • CAS No.:
    • 1807523-99-4
    • Molecular Formula:
    • C25H26ClF3N6O4S
    • Molecular Weight:
    • 599.0 g/mol
    Description
    IACS-10759 Hydrochloride is an inhibitor of mitochondrial complex I of oxidative phosphorylation (OXPHOS), contributing to programmed cell death for acute myeloid leukemia and brain cancers that require OXPHOS....
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  • IACS-9571
    IACS-9571
    • Cat. No.:
    • B608034
    • CAS No.:
    • Molecular Formula:
    • C32H42N4O8S
    • Molecular Weight:
    • 642.8 g/mol
    Description
    IACS-9571 is a potent and selective inhibitor TRIM24 and BRPF1. IACS-9571 has low nanomolar affinities for TRIM24 and BRPF1 (ITC Kd = 31 nM and 14 nM, respectively). With its excellent cellular potency (EC50 = 5...
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  • Iberdomide
    Iberdomide
    • Cat. No.:
    • B608038
    • CAS No.:
    • 1323403-33-3
    • Molecular Formula:
    • C25H27N3O5
    • Molecular Weight:
    • 449.5 g/mol
    Description
    Iberdomide (CC-220) has been used in trials studying the treatment of Systemic Lupus Erythematosus.
    Iberdomide is a modulator of the E3 ubiquitin ligase complex containing cereblon (CRL4-CRBN E3 ubiquitin lig...
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  • GSK1324726A
    GSK1324726A
    • Cat. No.:
    • B608040
    • CAS No.:
    • Molecular Formula:
    • C25H23ClN2O3
    • Molecular Weight:
    • 434.9 g/mol
    Description
    I-BET726 is an inhibitor of BET family proteins that binds BRD2, BRD3, and BRD4 with high affinity (IC50s = 41, 31, and 22 nM, respectively) and competes with tetra-acetylated histone 4 peptides for binding to t...
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  • I-CBP112
    I-CBP112
    • Cat. No.:
    • B608045
    • CAS No.:
    • Molecular Formula:
    • C27H36N2O5
    • Molecular Weight:
    • 468.6 g/mol
    Description
    I-CBP 112 (cas# 1640282-31-0) is a useful research chemical. I-​CBP112 can stimulate nucleosome acetylation up to 3-​fold.
    I-CBP112 is a selective inhibitor of the bromodomain-containing transcription factors...
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  • Samuraciclib
    Samuraciclib
    • Cat. No.:
    • B608046
    • CAS No.:
    • 1805833-75-3
    • Molecular Formula:
    • C22H30N6O
    • Molecular Weight:
    • 394.5 g/mol
    Description
    Samuraciclib is under investigation in clinical trial NCT03363893 (Modular Study to Evaluate CT7001 Alone in Cancer Patients With Advanced Malignancies).
    Samuraciclib is an orally available, selective inhibit...
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  • Samuraciclib hydrochloride
    Samuraciclib hydrochloride
    • Cat. No.:
    • B608047
    • CAS No.:
    • 1805789-54-1
    • Molecular Formula:
    • C22H31ClN6O
    • Molecular Weight:
    • 431.0 g/mol
    Description
    ICEC0942, also known as PPDA-001 and CT7001, is a potent, orally active and selective CDK7 inhbitior. It selectively inhibits CDK7, with an IC50 of 40 nmol/L;  IC50 values for CDK1, CDK2, CDK5, and CDK9 we...
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  • Ido-IN-1
    Ido-IN-1
    • Cat. No.:
    • B608058
    • CAS No.:
    • Molecular Formula:
    • C9H7BrFN5O2
    • Molecular Weight:
    • 316.09 g/mol
    Description
    IDO-IN-1 is a potent indoleamine 2,3-dioxygenase (IDO) inhibitor that demonstrates IC50 values of 59 and 12 nM for human IDO enzymatic activity and HeLa cell assays, respectively. It is inactive against tryptoph...
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